Cas no 4369-08-8 (1-(4-Methylphenoxy)-2-propanol)

• Product Name: 1-(4-Methylphenoxy)-2-propanol
• CAS No: 4369-08-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00191544
• CID: 325313
• PubChem ID: 87573034
• Update Time: 2025-06-08

1-(4-Methylphenoxy)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(4-methylphenoxy)-
• 1-(4-Methylphenoxy)-2-propanol
• 1-(4-methylphenoxy)propan-2-ol
• 1-(p-Tolyloxy)-2-propanol
• 1-(p-tolyloxy)propan-2-ol
• M1065
• 1-(4-Methylphenoxy)-2-propanol, AldrichCPR
• starbld0016512
• CS-0452547
• 4369-08-8
• MFCD00191544
• DTXSID90495688
• AKOS009158683
• D91440
• FT-0690685
• SCHEMBL1496750
• VTOVIJQMFYQNSX-UHFFFAOYSA-N
• DB-237815

• MDL： MFCD00191544
• Inchi： 1S/C10H14O2/c1-8-3-5-10(6-4-8)12-7-9(2)11/h3-6,9,11H,7H2,1-2H3
• InChI Key： VTOVIJQMFYQNSX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC(C)O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.04
• Melting Point: No data available
• Boiling Point: 130°C/12mmHg(lit.)
• Flash Point: 113.902°C
• Refractive Index: 1.5180 to 1.5210
• PSA: 29.46000
• LogP: 1.75460
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(4-Methylphenoxy)-2-propanol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(4-Methylphenoxy)-2-propanol

Professional Introduction to Compound with CAS No. 4369-08-8 and Product Name: 1-(4-Methylphenoxy)-2-propanol

The compound CAS No. 4369-08-8, chemically known as 1-(4-Methylphenoxy)-2-propanol, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of a 4-methylphenoxy group and an isopropyl alcohol moiety contributes to its distinct chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, the study of 1-(4-Methylphenoxy)-2-propanol has been extensively explored for its pharmacological relevance. The compound's structural analogs have been investigated for their role in modulating biological pathways, particularly those involving neurotransmitter systems. Preliminary studies suggest that derivatives of this molecule may exhibit properties that are beneficial in the development of novel therapeutic agents. The 4-methylphenoxy group, in particular, is known for its ability to interact with specific enzymatic targets, which could be leveraged in the design of drugs targeting neurological disorders.

The synthesis of 1-(4-Methylphenoxy)-2-propanol involves a series of well-defined chemical reactions that highlight the ingenuity of organic synthesis. The process typically begins with the preparation of the 4-methylphenoxy group through nucleophilic aromatic substitution or other similar methods. Subsequently, this intermediate is coupled with propanol derivatives to form the final product. The reaction conditions are carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluations.

One of the most compelling aspects of 1-(4-Methylphenoxy)-2-propanol is its versatility in drug discovery. Researchers have been particularly interested in its potential as a scaffold for developing new medications. For instance, modifications to the isopropyl alcohol moiety have been explored to enhance binding affinity to specific receptors. This approach aligns with the growing trend in medicinal chemistry towards structure-activity relationship (SAR) studies, where subtle changes in molecular structure can lead to significant improvements in drug efficacy.

The pharmacological profile of 1-(4-Methylphenoxy)-2-propanol has been further investigated through in vitro and in vivo models. These studies have provided valuable insights into its potential therapeutic applications. For example, researchers have examined its interactions with monoamine oxidase (MAO) enzymes, which are implicated in conditions such as depression and Parkinson's disease. The compound's ability to modulate these enzymes suggests that it may have utility as an antidepressant or neuroprotective agent.

Moreover, the environmental and industrial relevance of 1-(4-Methylphenoxy)-2-propanol cannot be overlooked. Its structural features make it a candidate for use in specialty chemicals and materials science. For instance, derivatives of this compound have been explored as intermediates in the synthesis of polymers and coatings that exhibit enhanced durability and chemical resistance. This dual functionality—both pharmaceutical and industrial—underscores the compound's broad applicability.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1-(4-Methylphenoxy)-2-propanol. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations have helped refine synthetic strategies and guide experimental design, thereby accelerating the drug discovery process. The integration of computational methods with traditional wet chemistry has become a cornerstone of modern pharmaceutical research.

In conclusion, 1-(4-Methylphenoxy)-2-propanol (CAS No. 4369-08-8) represents a multifaceted compound with significant potential across multiple domains. Its unique structural features make it an attractive candidate for further exploration in pharmacology, materials science, and industrial applications. As research continues to uncover new aspects of this molecule, its importance is likely to grow, driving innovation and discovery in both academic and industrial settings.